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Compound of Interest

Compound Name: LDN-214117

Cat. No.: B15543348 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. This guide provides essential safety and logistical information for

the proper disposal of LDN-214117, a potent and selective ALK2 inhibitor. Adherence to these

procedures is vital to minimize risks and ensure compliance with regulatory standards.

Quantitative Data Summary of LDN-214117
A clear understanding of the physicochemical properties of LDN-214117 is the first step in its

safe management. The following table summarizes key quantitative data for this compound.

Property Value References

Molecular Weight 419.52 g/mol [1]

Formula C₂₅H₂₉N₃O₃ [1][2]

CAS Number 1627503-67-6 [1][2]

Purity ≥98%

Solubility
Soluble to 100 mM in DMSO

and 100 mM in ethanol.

Storage Store at -20°C.

Stability ≥ 4 years at -20°C.
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Experimental Protocols: General Principles of
Chemical Waste Disposal
While a specific experimental protocol for the disposal of LDN-214117 is not publicly available,

the following general procedures for the disposal of research-grade chemical waste in a

laboratory setting are mandated by safety regulations and should be strictly followed.

Personal Protective Equipment (PPE): Before handling LDN-214117 for disposal, ensure

appropriate PPE is worn, including:

Safety goggles

Chemical-resistant gloves

Lab coat

Waste Segregation and Collection:

Solid Waste:

Unused or expired solid LDN-214117 should be disposed of in its original container or a

clearly labeled, sealed container.

The container must be labeled as "Hazardous Waste" and include the full chemical name:

1-[4-[6-methyl-5-(3,4,5-trimethoxyphenyl)-3-pyridinyl]phenyl]-piperazine.

Contaminated disposable items such as pipette tips, gloves, and vials should be collected

in a designated hazardous waste bag or container.

Liquid Waste (Solutions):

Solutions of LDN-214117, typically in solvents like DMSO or ethanol, must be collected in

a dedicated, sealed, and chemically compatible waste container.

The waste container must be clearly labeled as "Hazardous Waste" and specify all

contents, including the name of the chemical and the solvent(s) used.
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Crucially, never dispose of solutions containing LDN-214117 down the drain.

Contaminated Labware:

Reusable glassware that has come into contact with LDN-214117 should be

decontaminated.

The initial rinsate from cleaning the labware should be collected as hazardous liquid

waste. Subsequent rinses may be permissible for drain disposal depending on institutional

guidelines, but it is best practice to collect all initial rinses.

Storage of Hazardous Waste:

Hazardous waste must be stored in a designated and properly marked "Satellite

Accumulation Area" (SAA) within the laboratory.

The SAA should be equipped with secondary containment to prevent spills.

Incompatible wastes must be segregated to prevent dangerous reactions. For instance,

acids should be stored separately from bases and flammables.

Waste containers must be kept closed except when adding waste.

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Do not allow hazardous waste to accumulate in the lab for more than six months.

Logical Workflow for LDN-214117 Disposal
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of LDN-214117 and associated waste materials.
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Start: Identify Waste Type

Categorization

Solid Waste Procedure

Liquid Waste Procedure

Labware Decontamination

Final Disposal

LDN-214117 Waste

Solid Waste
(Unused compound, contaminated disposables)

Liquid Waste
(Solutions in DMSO, ethanol, etc.)

Contaminated Labware
(Glassware, etc.)

Collect in labeled, sealed
hazardous waste container.

DO NOT pour down drain.

Rinse labware.

Label: 'Hazardous Waste'
+ Chemical Name

Store in designated
Satellite Accumulation Area (SAA).

Collect in compatible, sealed
hazardous waste container.

Label: 'Hazardous Waste'
+ Chemical & Solvent Names

Collect first rinse as
hazardous liquid waste.

Contact Environmental Health & Safety (EHS)
for pickup.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of LDN-214117 waste.
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By adhering to these established safety protocols, laboratories can ensure the responsible

disposal of LDN-214117, protecting both personnel and the environment. Always consult your

institution's specific waste management guidelines and EHS office for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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